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Compound Name: Deltamethric acid

Cat. No.: B1141879
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Introduction

Deltamethric acid, systematically known as (1R,3R)-cis-3-(2,2-dibromovinyl)-2,2-
dimethylcyclopropanecarboxylic acid, is a valuable chiral building block in organic synthesis. Its
rigid cyclopropane core, adorned with multiple stereocenters and functional handles, offers a
unique scaffold for the construction of complex molecular architectures. While renowned as the
acidic component of the potent pyrethroid insecticide deltamethrin, the synthetic utility of
deltamethric acid extends far beyond the realm of agrochemicals. Its inherent chirality,
derived from a natural product precursor, makes it an attractive starting material for the
enantioselective synthesis of a variety of compounds, including pharmaceutical intermediates
and novel bioactive molecules. This document provides detailed application notes and
protocols for the use of deltamethric acid as a chiral synthon.

Key Structural Features and Synthetic Potential
The synthetic versatility of deltamethric acid stems from its distinct structural features:
» Chiral Cyclopropane Ring: The cis-stereochemistry of the substituents on the cyclopropane

ring provides a well-defined three-dimensional structure that can be exploited to control the
stereochemical outcome of subsequent reactions.
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o Carboxylic Acid Group: This functional group serves as a handle for a wide range of
transformations, including esterification, amidation, and reduction, allowing for the
introduction of diverse molecular fragments.

o Dibromovinyl Group: The gem-dibromoalkene moiety is a versatile functional group that can
participate in various reactions, such as cross-coupling, halogen-metal exchange, and
addition reactions, enabling further molecular elaboration.

These features make deltamethric acid a powerful tool for introducing stereochemistry and
complexity in a controlled manner.

Application Notes
Synthesis of Pyrethroid Analogues and Mimics

The most prominent application of deltamethric acid is in the synthesis of pyrethroid
insecticides. The general approach involves the esterification of deltamethric acid with a
variety of alcohols. This strategy has been employed to generate libraries of pyrethroid
analogues for structure-activity relationship (SAR) studies, aiming to enhance insecticidal
potency and overcome resistance.[1]

Logical Workflow for Pyrethroid Analogue Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Deltamethric Acid: A Versatile Chiral Building Block in
Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141879#deltamethric-acid-as-a-chiral-building-
block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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